N-(2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-4-amino-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-4-amino-6-oxo-1H-pyrimidin-5-yl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C19H16BrN5O5S/c1-9(26)10-2-4-11(5-3-10)22-14(27)8-31-19-24-16(21)15(18(29)25-19)23-17(28)12-6-7-13(20)30-12/h2-7H,8H2,1H3,(H,22,27)(H,23,28)(H3,21,24,25,29)
• InChI Key: ZXBCTUUDNLFLPB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N
• Molecular Formula: C19H16BrN5O5S
• Molecular Weight: 506.3 g/mol

Description

N-(2-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-4-amino-6-oxo-1,6-dihydropyrimidin-5-yl)-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H16BrN5O5S and its molecular weight is 506.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Many studies have focused on synthesizing and characterizing compounds with structural similarities to the specified compound. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines were synthesized for antiprotozoal activities, showcasing innovative methods to create compounds with potential biological activities (Ismail et al., 2004). Additionally, the synthesis of new pyridothienopyrimidines and pyridothienotriazines, through reactions involving amino and carbonyl groups, has been explored, highlighting the chemical versatility and synthetic utility of these heterocyclic frameworks (Hassneen & Abdallah, 2003).

Biological Activities

Research has also been conducted on the antimicrobial properties of compounds within this chemical class. For instance, compounds synthesized from pyridothienopyrimidines demonstrated significant antimicrobial activities, underscoring their potential as therapeutic agents against infectious diseases (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Another study explored the synthetic utility of enaminonitrile moiety in heterocyclic synthesis, leading to the creation of thienopyrimidines with notable biological activities (Madkour et al., 2009).

Chemical Transformations

Investigations into the chemical transformations and synthetic pathways have yielded novel heterocyclic systems, such as thienopyrimidines and related derivatives, which hold promise for the development of new pharmaceuticals and materials. These studies illustrate the capacity for targeted chemical synthesis to generate compounds with specific properties and functions, relevant to scientific research and potential therapeutic applications (Pokhodylo et al., 2010).